2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide

• IUPAC Name: 2-[[2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetyl]amino]propanamide
• InChI: InChI=1S/C12H16N4O3/c1-7(12(13)19)14-10(17)6-16-11(18)5-4-9(15-16)8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H2,13,19)(H,14,17)
• InChI Key: YSHQSKLURBJLIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)NC(=O)CN1C(=O)C=CC(=N1)C2CC2
• Molecular Formula: C12H16N4O3
• Molecular Weight: 264.28 g/mol

Description

2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide is a chemical compound with a molecular formula of C15H18N4O3. It is also known as CP-690,550 and is a potent inhibitor of Janus kinase 3 (JAK3). JAK3 is a crucial enzyme involved in the signaling pathways of cytokines, which play a significant role in immune responses. CP-690,550 has been studied extensively for its potential therapeutic applications in autoimmune diseases, transplant rejection, and certain types of cancers.

Scientific Research Applications

Antinociceptive Activity

Research on similar compounds, such as various 3(2H)-pyridazinone derivatives, has shown significant antinociceptive activities. These compounds were found to be more potent than aspirin in antinociceptive tests, indicating potential application in pain management (Doğruer, Şahin, Ünlü, & Ito, 2000).

Analgesic and Anti-Inflammatory Properties

Pyridazinone derivatives have been synthesized and evaluated for analgesic and anti-inflammatory activities. Many of these compounds exhibited significant potency against pain and inflammation, suggesting potential applications in the treatment of related conditions (Doğruer & Şahin, 2003).

Histamine H3 Receptor Inverse Agonist

A study on a related pyridazin-3-one derivative identified it as a potent, selective histamine H3 receptor inverse agonist, suggesting its use in treating attentional and cognitive disorders. This implies potential applications in neurology and psychiatry (Hudkins et al., 2011).

Cardiotonic Effects

Dihydropyridazinone derivatives have been found to have potent positive inotropic effects in dogs. This suggests their potential use in treating heart conditions such as heart failure (Robertson et al., 1986).

Synthesis of Fused Azines

Pyridazin-3-one derivatives have been used in the synthesis of various fused azines, indicating their importance in the development of new chemical entities for potential pharmaceutical applications (Ibrahim & Behbehani, 2014).

Antiepileptic Activity

Research on pyrrolidone butanamides, similar in structure to the compound , has shown significant antiepileptic activity. This suggests potential applications in the treatment of epilepsy (Kenda et al., 2004).